Cas no 899735-74-1 (N-(4-tert-butylphenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: N-(4-tert-butylphenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 899735-74-1
• MF: C₂₂H₂₅N₃OS
• MW: 379.518403768539
• CID: 5486253
• Update Time: 2025-10-21

N-(4-tert-butylphenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-2(1H)-carboxamide, N-[4-(1,1-dimethylethyl)phenyl]-3,4-dihydro-1-(2-thienyl)-
• N-(4-tert-butylphenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C22H25N3OS/c1-22(2,3)16-8-10-17(11-9-16)23-21(26)25-14-13-24-12-4-6-18(24)20(25)19-7-5-15-27-19/h4-12,15,20H,13-14H2,1-3H3,(H,23,26)
• InChI Key： WEXHGKQBBZFHAW-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=C(C(C)(C)C)C=C1)=O)C2C1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(4-tert-butylphenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Recent Advances in the Study of N-(4-tert-butylphenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide (CAS: 899735-74-1)

In recent years, the compound N-(4-tert-butylphenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide (CAS: 899735-74-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolopyrazine core and thiophene moiety, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(4-tert-butylphenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic asymmetric methods to achieve higher efficiency. The compound's structural complexity, particularly the presence of the thiophene and pyrrolopyrazine rings, poses challenges in synthesis, but recent advancements have addressed these issues effectively.

Pharmacological studies have revealed that this compound exhibits potent activity as a kinase inhibitor, particularly targeting specific pathways involved in cancer cell proliferation. In vitro and in vivo studies have demonstrated its efficacy in inhibiting tumor growth in various cancer models, including breast and lung cancer. The compound's ability to selectively target cancer cells while sparing normal cells makes it a promising candidate for further development as an anticancer agent.

In addition to its anticancer properties, recent research has explored the potential of N-(4-tert-butylphenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide in treating neurodegenerative diseases. Preliminary findings suggest that the compound may modulate key pathways involved in neuroinflammation and oxidative stress, which are critical factors in diseases such as Alzheimer's and Parkinson's. These findings open new avenues for the development of novel therapeutics for neurodegenerative disorders.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Researchers are currently investigating various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic properties.

In conclusion, N-(4-tert-butylphenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide represents a versatile and promising molecule in the field of chemical biology and pharmaceutical research. Its unique structural features and broad-spectrum biological activities make it a valuable candidate for further investigation. Continued research efforts are expected to uncover additional therapeutic applications and optimize its clinical potential.